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Compound Name:
1-(2-Chloro-4-

methoxyphenyl)ethanone

Cat. No.: B2631866 Get Quote

An In-depth Technical Guide to the Safe Handling of 2'-Chloro-4'-methoxyacetophenone

Foreword: A Proactive Approach to Chemical Safety
In the landscape of pharmaceutical research and fine chemical synthesis, the introduction of

novel intermediates is a constant. 2'-Chloro-4'-methoxyacetophenone is one such compound,

serving as a valuable precursor in the synthesis of various target molecules.[1] Its utility,

however, is paired with a distinct hazard profile that demands a comprehensive and proactive

safety strategy. This guide is designed for the trained researcher, scientist, and drug

development professional. It moves beyond mere procedural recitation to instill a deep,

causality-driven understanding of the necessary safety protocols. Our objective is not just to

prevent incidents, but to foster a culture of intrinsic safety awareness where every action is

informed by a thorough understanding of the risks involved.

Compound Identification and Physicochemical
Properties
A foundational element of safe handling is a thorough understanding of the substance's identity

and physical characteristics. These properties influence its behavior under various laboratory

conditions and inform appropriate storage and handling choices.

Synonyms: 1-(2-chloro-4-methoxyphenyl)ethanone, 4-Methoxy-2-chloroacetophenone[1]
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CAS Number: 41068-36-4[2]

Molecular Formula: C₉H₉ClO₂[3][4][5]

Molecular Weight: 184.62 g/mol [3][5]

Table 1: Physicochemical Data for 2'-Chloro-4'-methoxyacetophenone

Property Value Source

Appearance
Solid, Crystalline Powder, Pale

yellow to beige
[4]

Melting Point 74 - 76 °C / 165.2 - 168.8 °F [6]

Boiling Point

26-27 °C (Note: This appears

anomalous and may refer to a

specific condition or be an

error in the source data; other

sources estimate ~264°C)

[4]

Storage Temperature
Ambient/Room Temperature, in

a dry, well-ventilated place
[3][4]

Incompatibilities
Strong oxidizing agents,

Strong bases
[6][7]

Stability

Stable under normal

conditions. Some sources

indicate light sensitivity.

[6][8]

Hazard Identification and Risk Assessment
2'-Chloro-4'-methoxyacetophenone is classified as a hazardous substance. A critical analysis of

the available Safety Data Sheets (SDS) reveals a consistent, though variably reported, set of

risks. The primary hazards are associated with its corrosive and irritant nature, as well as acute

toxicity upon ingestion.

Table 2: GHS Hazard Classification Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://store.apolloscientific.co.uk/product/2-chloro-4-methoxyacetophenone
https://www.capotchem.com/doc/viewmsds_2196-99-8.html
https://chembk.com/en/chem/2-Chloro-4-Methoxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1-_4-methoxyphenyl_ethanone
https://www.capotchem.com/doc/viewmsds_2196-99-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1-_4-methoxyphenyl_ethanone
https://chembk.com/en/chem/2-Chloro-4-Methoxyacetophenone
https://www.fishersci.com/store/msds?partNumber=AAH2582606&productDescription=3+-CHLRO-4+-METHOXYACETOPHE+5G&vendorId=VN00024248&countryCode=US&language=en
https://chembk.com/en/chem/2-Chloro-4-Methoxyacetophenone
https://www.capotchem.com/doc/viewmsds_2196-99-8.html
https://chembk.com/en/chem/2-Chloro-4-Methoxyacetophenone
https://www.fishersci.com/store/msds?partNumber=AAH2582606&productDescription=3+-CHLRO-4+-METHOXYACETOPHE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC152360010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2582606&productDescription=3+-CHLRO-4+-METHOXYACETOPHE+5G&vendorId=VN00024248&countryCode=US&language=en
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1008/4prime-Methoxyacetophenone%20(Sigma%20Aldrich)%209-14-2012.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2631866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)

GHS07 (Exclamation

Mark)
Warning / Danger

H302: Harmful if

swallowed[2][3]

Skin

Corrosion/Irritation

(Category 1A, B, C /

2)

GHS05 (Corrosion) /

GHS07
Danger / Warning

H314: Causes severe

skin burns and eye

damage[3] OR H315:

Causes skin

irritation[2]

Serious Eye

Damage/Irritation

(Category 1 / 2)

GHS05 (Corrosion) /

GHS07
Danger / Warning

H314: Causes severe

skin burns and eye

damage[3] OR H319:

Causes serious eye

irritation[2]

Specific Target Organ

Toxicity, Single

Exposure (Category

3)

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation[2]

Expert Analysis of Hazard Data: It is crucial to note the variation in reported severity,

particularly concerning skin and eye contact (Corrosion vs. Irritation). In drug development and

research, where compounds may have uncharacterized toxicological properties, the most

prudent approach is to adopt the highest level of precaution. Therefore, this guide assumes the

compound is corrosive (H314) and requires protocols to reflect this higher risk. The causality is

clear: a chlorinated organic ketone has the potential to be highly reactive and damaging to

biological tissues. The risk assessment workflow must therefore prioritize the elimination of

direct contact.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://store.apolloscientific.co.uk/product/2-chloro-4-methoxyacetophenone
https://www.capotchem.com/doc/viewmsds_2196-99-8.html
https://www.capotchem.com/doc/viewmsds_2196-99-8.html
https://store.apolloscientific.co.uk/product/2-chloro-4-methoxyacetophenone
https://www.capotchem.com/doc/viewmsds_2196-99-8.html
https://store.apolloscientific.co.uk/product/2-chloro-4-methoxyacetophenone
https://store.apolloscientific.co.uk/product/2-chloro-4-methoxyacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2631866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment & Control Workflow

Hazard Identification
(Review SDS, Literature)

Risk Assessment
(Evaluate Exposure Potential)

Understand the 'What' Implement Control Measures
(PPE, Engineering Controls)

Mitigate the 'How' Define Emergency Procedures
(Spill, Exposure)

Prepare for 'What If' Review & Refine
(Post-Experiment Debrief)

Continuous Improvement

Click to download full resolution via product page

Caption: A logical workflow for proactive chemical risk management.

Personal Protective Equipment (PPE): The Last Line
of Defense
Engineering controls, such as fume hoods, are the primary method of exposure prevention.

However, a robust PPE regimen is mandatory to protect against accidental contact. The

selection of PPE must be directly correlated to the hazards identified in Section 2.

Table 3: Mandatory PPE for Handling 2'-Chloro-4'-methoxyacetophenone
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Operation
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Receiving/Unpac

king

Chemical splash

goggles

Single pair,

chemical-

resistant nitrile or

neoprene gloves

Lab coat

Not required

unless package

is damaged

Weighing &

Preparing

Solutions (in

fume hood)

Chemical splash

goggles and face

shield

Double-gloving

with chemical-

resistant nitrile or

neoprene gloves

Impervious,

flame-resistant

lab coat with tight

cuffs

N95 respirator

(or higher)

recommended to

prevent

inhalation of fine

particulates[3][9]

Conducting

Reactions &

Purifications (in

fume hood)

Chemical splash

goggles and face

shield

Double-gloving

with chemical-

resistant nitrile or

neoprene gloves

Impervious,

flame-resistant

lab coat with tight

cuffs

Not required if

performed in a

certified fume

hood

Causality Behind PPE Choices:

Face Shield over Goggles: Because the substance is potentially corrosive to the eyes

(H314), a face shield is required during weighing and solution preparation to protect the

entire face from splashes.[9]

Double-Gloving: This practice provides a critical safety buffer. Should the outer glove

become contaminated or breached, the inner glove maintains a barrier while the outer is

safely removed and replaced.[9]

Impervious Lab Coat: A standard cotton lab coat is insufficient. An impervious coat prevents

liquid splashes from soaking through and reaching the skin.[3]

Respirator during Weighing: Even within a fume hood, the fine, crystalline nature of the solid

poses an inhalation risk during transfer. An N95 respirator mitigates this specific risk.[9]
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Standard Operating Procedures (SOPs) for Safe
Handling
The following protocols are designed as self-validating systems. Each step is a checkpoint to

ensure safety before proceeding to the next.

SOP: Weighing and Dissolving the Solid Compound
This workflow is the most common point of potential exposure and requires meticulous

execution.

Preparation:

Ensure a chemical fume hood is certified and functioning correctly.

Confirm that a safety shower and eyewash station are accessible and have been recently

tested.[6][9]

Assemble all necessary equipment (spatulas, weigh paper/boat, vials, solvent) within the

fume hood to minimize movement in and out of the sash.

Donning PPE:

Don all PPE as specified in Table 3 for "Weighing & Preparing Solutions."

Execution:

Place an analytical balance inside the fume hood or use a tared container to weigh the

compound, minimizing contamination.

Carefully transfer the desired amount of 2'-Chloro-4'-methoxyacetophenone to the tared

container. Avoid creating dust. If dust is generated, wait for it to settle before proceeding.

Close the primary container of the chemical immediately after dispensing.

To dissolve, add the solvent to the solid in a controlled manner to prevent splashing.

Cap the solution container securely before removing it from the fume hood.
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Decontamination & Doffing:

Decontaminate any surfaces and equipment that may have come into contact with the

compound using a suitable solvent (e.g., ethanol), followed by soap and water.[9]

Dispose of all contaminated disposables (weigh paper, gloves) into a designated

"Hazardous Chlorinated Solid Waste" container within the fume hood.[9]

Remove PPE in the correct order (outer gloves, face shield, lab coat, inner gloves,

goggles, respirator) to prevent cross-contamination.
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Preparation Phase

Execution Phase (Inside Fume Hood)

Cleanup Phase

Verify Fume Hood & 
Safety Equipment

Don Full PPE
(Double Gloves, Face Shield)

Tare Container & 
Weigh Solid Compound

Close Stock Container

Slowly Add Solvent
to Solid

Cap Solution Securely

Decontaminate Surfaces
& Equipment

Dispose of Contaminated
Waste Properly

Doff PPE Correctly
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Caption: Step-by-step workflow for safely weighing and dissolving the compound.
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Storage, Transport, and Waste Disposal
Storage
Proper storage is essential for maintaining the chemical's integrity and preventing accidental

release.

Conditions: Store in a cool, dry, and well-ventilated place away from incompatible materials

like strong oxidizing agents and bases.[3][6]

Container: Keep the container tightly closed to prevent moisture ingress and potential

release of vapors.[3][6]

Location: Store in a designated cabinet for corrosive and toxic solids. Do not store in direct

sunlight.[7][10]

Intra-Laboratory Transport
When moving the compound between labs:

Ensure the primary container is sealed and free of external contamination.

Place the primary container within a secondary, shatter-proof container (e.g., a rubber bucket

or plastic tote) that is clearly labeled.

Waste Disposal
As a chlorinated organic compound, all waste streams are considered hazardous and must be

disposed of accordingly to prevent environmental contamination.[9]

Solid Waste: Contaminated PPE, weigh papers, and residual solid should be collected in a

clearly labeled, sealed container marked "Hazardous Waste: Chlorinated Organic Solids."[9]

Liquid Waste: Unused solutions and solvent rinses must be collected in a sealed, compatible

container labeled "Hazardous Waste: Chlorinated Organic Liquids." Never mix with

incompatible waste streams.[9]

Empty Containers: The original compound container must be triple-rinsed with a suitable

solvent (e.g., acetone or ethanol). The rinsate must be collected as hazardous liquid waste.
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[9]

Emergency Procedures: Spill and Exposure
Response
First Aid Measures
Immediate and correct first aid is critical in mitigating harm from exposure. Always show the

Safety Data Sheet to attending medical personnel.[3]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3][6]

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes. Seek immediate medical attention as this compound may cause

chemical burns.[3][6]

Inhalation: Move the victim to fresh air. If breathing is difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.[6][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the victim is conscious and

alert, give two glasses of water to drink. Never give anything by mouth to an unconscious

person. Call a poison center or doctor immediately.[3][8]

Spill Response
The response protocol depends on the scale of the spill.
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Spill Occurs

Alert personnel in the area
& assess the situation

Is the spill large or are
you unsure how to proceed?

Evacuate the area.
Call emergency response.

Yes
Is the spill contained
within a fume hood?

No

No

Don appropriate PPE.
Contain the spill withabsorbent material.

Yes

Carefully sweep up solid material
or absorb liquid.

Place waste in a sealed,
labeled hazardous waste container.

Decontaminate the spill area.

Report the incident.

Click to download full resolution via product page

Caption: Decision-making flowchart for chemical spill response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b2631866?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2631866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Small Spill (Contained in Fume Hood):

Ensure appropriate PPE is worn.

Contain the spill with an inert absorbent material (e.g., vermiculite or sand).

Carefully sweep the solid/absorbent mixture into a designated hazardous waste container.

Decontaminate the area with a suitable solvent, followed by soap and water.

Large Spill (Outside Fume Hood):

Evacuate the immediate area.

Alert laboratory personnel and management.

Call your institution's emergency response team.

Prevent entry into the area until it is cleared by safety professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC152360010&countryCode=US&language=en
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1008/4prime-Methoxyacetophenone%20(Sigma%20Aldrich)%209-14-2012.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_chloro_N_2_3_4_diethoxyphenyl_ethyl_4_methyl_4H_thieno_3_2_b_pyrrole_5_carboxamide.pdf
https://pim-resources.coleparmer.com/sds/21656.pdf
https://www.benchchem.com/product/b2631866#safety-and-handling-of-2-chloro-4-methoxyacetophenone
https://www.benchchem.com/product/b2631866#safety-and-handling-of-2-chloro-4-methoxyacetophenone
https://www.benchchem.com/product/b2631866#safety-and-handling-of-2-chloro-4-methoxyacetophenone
https://www.benchchem.com/product/b2631866#safety-and-handling-of-2-chloro-4-methoxyacetophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2631866?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2631866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

